11-Methyl-1,8,10-triazatricyclo[7.3.0.0,2,6]dodeca-9,11-diene

• Molecular Formula: C10H15N3
• Molecular Weight: 177.25 g/mol
• IUPAC Name: 11-methyl-1,8,10-triazatricyclo[7.3.0.02,6]dodeca-9,11-diene
• InChI: InChI=1S/C10H15N3/c1-7-6-13-9-4-2-3-8(9)5-11-10(13)12-7/h6,8-9H,2-5H2,1H3,(H,11,12)
• InChI Key: RVYSPJLJLWKHBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3CCCC3CNC2=N1

Description

11-Methyl-1,8,10-triazatricyclo[7.3.0.0,2,6]dodeca-9,11-diene (CAS: 1690678-90-0) is a tricyclic heterocyclic compound featuring a unique nitrogen-rich framework. Its molecular formula is C₉H₁₄N₄, with a molecular weight of 178.23 g/mol . The structure includes three nitrogen atoms positioned at the 1, 8, and 10 sites of the tricyclic system, along with a methyl group at position 11. However, as of 2024, it is listed as temporarily out of stock, limiting its experimental accessibility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 11-Methyl-1,8,10-triazatricyclo[7.3.0.0,2,6]dodeca-9,11-diene typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require specific catalysts and solvents to achieve the desired product with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. The process may include continuous flow reactors and automated systems to maintain consistency and quality .

Chemical Reactions Analysis

Types of Reactions

11-Methyl-1,8,10-triazatricyclo[7.3.0.0,2,6]dodeca-9,11-diene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents to yield reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where specific functional groups are replaced by other groups under suitable conditions

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, including temperature, pressure, and solvent choice, are crucial for achieving the desired products .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a variety of substituted compounds .

Scientific Research Applications

11-Methyl-1,8,10-triazatricyclo[7.3.0.0,2,6]dodeca-9,11-diene has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, including drug development.

Industry: The compound is used in the development of new materials and as a catalyst in industrial processes

Mechanism of Action

The mechanism of action of 11-Methyl-1,8,10-triazatricyclo[7.3.0.0,2,6]dodeca-9,11-diene involves its interaction with specific molecular targets and pathways. The compound may bind to particular enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and commercial differences between 11-Methyl-1,8,10-triazatricyclo[7.3.0.0,2,6]dodeca-9,11-diene and analogous compounds:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Substituent(s)	Nitrogen Positions	Availability
11-Methyl-1,8,10-triazatricyclo...diene	1690678-90-0	C₉H₁₄N₄	178.23	Methyl (C-11)	1, 8, 10	Temporarily out of stock
11-Ethyl-1,8,10,12-tetraazatricyclo...diene	-	Not specified	Not specified	Ethyl (C-11)	1, 8, 10, 12	Data unavailable
10-Bromo-1,8,12-triazatricyclo...diene	1699071-64-1	C₉H₁₂BrN₃	242.12	Bromo (C-10)	1, 8, 12	Discontinued

Key Comparative Insights:

The bromo variant retains three nitrogens but shifts one to position 12, which may influence ring strain or reactivity .

Substituent Effects: Methyl vs. Ethyl: The ethyl group in the tetraaza analog increases lipophilicity, which could enhance membrane permeability in biological systems but reduce aqueous solubility.

Commercial Accessibility :

• Both the methyl and bromo derivatives face supply constraints (out of stock or discontinued), limiting their practical use in research. The ethyl analog’s commercial status remains unclear due to insufficient data .

Research Implications and Limitations

• Structural Diversity : The tricyclic framework shared by these compounds offers a versatile platform for modifying electronic and steric properties. For instance, bromine in the 10-bromo derivative could enable Suzuki-Miyaura couplings, while the methyl group’s simplicity may favor pharmacokinetic optimization .
• Data Gaps : Detailed physicochemical data (e.g., melting points, solubility) and biological activity profiles are absent in the provided evidence, highlighting the need for further experimental characterization.